Cas no 123314-28-3 (O-tolylmethanesulfonic acid)
O-tolylmethanesulfonic acid structure
Product Name:O-tolylmethanesulfonic acid
CAS No:123314-28-3
MF:C8H10O3S
MW:186.228201389313
CID:2181743
PubChem ID:10171299
Update Time:2025-04-21
O-tolylmethanesulfonic acid Chemical and Physical Properties
Names and Identifiers
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- O-tolylmethanesulfonic acid
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- Inchi: 1S/C8H10O3S/c1-7-4-2-3-5-8(7)6-12(9,10)11/h2-5H,6H2,1H3,(H,9,10,11)
- InChI Key: QJDQQNXXMLEWBE-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1C)(=O)(=O)O
Computed Properties
- Exact Mass: 186.03506535g/mol
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62.8Ų
O-tolylmethanesulfonic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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